Cas no 1227583-35-8 (2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde)

• Product Name: 2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde
• CAS No: 1227583-35-8
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 4914700
• Update Time: 2025-08-05

2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(pyridin-4-yl)isonicotinaldehyde
• 6-Chloro-[2,4'-bipyridine]-4-carbaldehyde
• 2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde

• Inchi： 1S/C11H7ClN2O/c12-11-6-8(7-15)5-10(14-11)9-1-3-13-4-2-9/h1-7H
• InChI Key： OYSREAJOGLWCOS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CC(C2C=CN=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 1.9
• Topological Polar Surface Area: 42.8

Additional information on 2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde

2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde (CAS No. 1227583-35-8): An Overview of Its Synthesis, Properties, and Applications

2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde (CAS No. 1227583-35-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its chloro substituent and a pyridin-4-yl group attached to an isonicotinaldehyde framework, making it a valuable building block for the synthesis of more complex molecules.

The synthesis of 2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde typically involves a multi-step process that begins with the preparation of the key intermediates. One common approach is to start with 4-chloropyridine and 6-chloronicotinaldehyde, which are then coupled through a cross-coupling reaction, such as a Suzuki-Miyaura coupling or a Buchwald-Hartwig amination. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in catalytic systems have led to more efficient and environmentally friendly methods for the synthesis of this compound.

In terms of its physical properties, 2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde is a solid at room temperature with a melting point typically ranging from 100 to 110°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but has limited solubility in water. The compound exhibits strong UV absorption due to the presence of the aromatic pyridine ring and the aldehyde functional group, making it useful in spectroscopic studies.

The chemical reactivity of 2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde is primarily driven by its aldehyde functionality and the electron-withdrawing chloro substituent. This makes it an excellent starting material for a variety of reactions, including condensation reactions with nucleophiles such as amines and hydrazines, as well as reduction reactions to form alcohols or further oxidation to carboxylic acids. The pyridin-4-yl group also contributes to its reactivity by participating in π-stacking interactions and hydrogen bonding, which are important in supramolecular chemistry.

In the field of medicinal chemistry, 2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde has shown promise as a lead compound for the development of new drugs. Its structural features make it suitable for targeting specific biological pathways and receptors. For instance, recent studies have explored its potential as an inhibitor of certain enzymes involved in cancer progression and neurodegenerative diseases. The ability to fine-tune its properties through functionalization at the chloro position or modification of the pyridin-4-yl group allows researchers to optimize its pharmacological profile.

Beyond medicinal applications, 2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde has found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand for coordination polymers and metalorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Additionally, the compound's photophysical properties make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The safety profile of 2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and disposing of waste materials according to local guidelines.

In conclusion, 2-Chloro-6-(pyridin-4-yl)isonicotinaldehyde (CAS No. 1227583-35-8) is a multifaceted compound with a wide range of potential applications in both research and industry. Its unique chemical structure provides a foundation for further exploration and development across various scientific disciplines. As new synthetic methods continue to emerge and our understanding of its properties deepens, the future prospects for this compound remain promising.